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Compound of Interest

Compound Name: Dipsanoside B

Cat. No.: B2618318

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipsanoside B, a naturally occurring iridoid glycoside isolated from the roots of Dipsacus
asperoides, has garnered interest within the scientific community for its potential therapeutic
applications. This technical guide provides a comprehensive overview of the physical and
chemical properties of Dipsanoside B, alongside a detailed exploration of its biological
activities and associated mechanisms of action. This document is intended to serve as a
foundational resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug development.

Physical and Chemical Properties

Dipsanoside B is a complex molecule with the empirical formula CesHo0037. Its structural
elucidation has been primarily achieved through one- and two-dimensional nuclear magnetic
resonance (NMR) spectroscopy. The fundamental physicochemical properties of Dipsanoside
B are summarized below.
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Property Value Reference
CAS Number 889678-64-2 [1]
Molecular Formula Ce6Ho0037 [1]
Molecular Weight 1475.4 g/mol [1]
Appearance Powder [1]

Soluble in Dimethyl sulfoxide

Solubility (DMSO), Pyridine, Methanol, [1]
and Ethanol.
Melting Point Data not available

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of Dipsanoside
B. While comprehensive public spectral data is limited, the following sections outline the
expected spectroscopic features based on its structure.

1.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of Dipsanoside B was determined by analysis of 1D (*H and 13C) and 2D (COSY,
HMQC, HMBC) NMR data. Specific chemical shift assignments are not readily available in
public databases but would be characterized by a complex pattern of signals corresponding to
the iridoid and glycosidic moieties.

1.1.2. Infrared (IR) Spectroscopy

The IR spectrum of Dipsanoside B is expected to exhibit characteristic absorption bands
corresponding to its functional groups. These would include:

e O-H stretching: A broad band in the region of 3200-3600 cm~1, indicative of the numerous
hydroxyl groups in the glycosidic units.

e C-H stretching: Bands in the region of 2850-3000 cm~* from the aliphatic portions of the
molecule.
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e C=0 stretching: If carbonyl groups are present in the iridoid structure, sharp, strong
absorptions would be observed around 1700-1750 cm~1.

e C-O stretching: Strong bands in the region of 1000-1300 cm~1 corresponding to the
numerous C-O bonds within the glycoside and iridoid structures.

1.1.3. Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry would be a suitable technique for the analysis
of Dipsanoside B. The mass spectrum would be expected to show a prominent peak for the
molecular ion [M+H]* or other adducts. Tandem mass spectrometry (MS/MS) would reveal a
complex fragmentation pattern resulting from the cleavage of glycosidic bonds and
fragmentation of the iridoid core, providing valuable structural information.

Biological Activities and Mechanisms of Action

Dipsanoside B is a constituent of plants from the genus Dipsacus, which have been
traditionally used for their anti-inflammatory, antioxidant, and neuroprotective properties. While
research specifically on Dipsanoside B is emerging, preliminary studies and data on related
compounds suggest potential biological activities.

Antibacterial Activity

Some studies on dipsanosides suggest a potential antibacterial action. The proposed
mechanism involves the inhibition of essential bacterial enzymes such as DNA gyrase B and
tyrosyl-tRNA synthetase, which are critical for bacterial replication and protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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